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Compound of Interest

Compound Name: 7-Quinolinecarboxylic acid

CAS No.: 10783-04-7

Cat. No.: B1149751

Get Quote

Executive Summary
7-Quinolinecarboxylic acid (7-QCA) exhibits a solubility profile characteristic of zwitterionic

heterocyclic compounds. Its solubility is heavily dependent on pH in aqueous media and

polarity/temperature in organic solvents.

Aqueous Solubility: Sparingly soluble in cold water at neutral pH; highly soluble in acidic (pH

< 2) and basic (pH > 8) environments due to ionization.

Organic Solubility: Soluble in hot polar protic solvents (Ethanol, Methanol); moderately

soluble in polar aprotic solvents (DMSO, DMF); insoluble in non-polar solvents (Hexane,

Diethyl Ether).

Primary Purification Method: Recrystallization from Ethanol or pH-swing precipitation

(Acidification of alkaline solution).

Physicochemical Basis of Solubility[1]
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Understanding the solubility of 7-QCA requires analyzing its ionization states. The molecule

contains a basic quinoline nitrogen and an acidic carboxylic acid group, allowing it to exist in

three distinct species depending on the solvent environment.

Ionization and pKa Values
(Carboxyl group): ~2.68 (Predicted) – 3.0

(Quinolinium Nitrogen): ~4.85 (Analogous to Quinoline)

Isoelectric Point (pI):

At the isoelectric point (pH ~3.8–4.0), the zwitterionic form dominates. This species has the

highest crystal lattice energy and lowest solvation energy, resulting in minimum solubility.

Theoretical Solubility vs. pH Profile
The following diagram illustrates the theoretical species distribution and solubility trend.
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Caption: Species distribution of 7-QCA across pH ranges. Minimum solubility occurs at the

zwitterionic state.

Experimental Solubility Data
The following data categorizes solvent suitability for processing 7-QCA.
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Solubility in Pure Solvents (at 25°C vs. Boiling)

Solvent

Polarity
(Dielectric

)

Solubility
(25°C)

Solubility
(Boiling)

Application

Water (pH 7) 80.1

Sparingly

Soluble (< 1

mg/mL)

Moderate Anti-solvent

Water (pH 1/13) 80.1
Highly Soluble (>

50 mg/mL)
Very High

Reaction

Medium

Methanol 32.7 Soluble Very Soluble Synthesis/Wash

Ethanol 24.5 Moderate High Recrystallization

Acetone 20.7 Moderate Soluble Washing

DMSO 46.7 Very High Very High Stock Solutions

Chloroform 4.8 Soluble Soluble Extraction

Diethyl Ether 4.3 Insoluble Insoluble Precipitant

Hexane 1.9 Insoluble Insoluble
Impurity

Removal

Thermodynamic Parameters
Dissolution of 7-QCA in organic solvents is an endothermic process (

).

Temperature Effect: Solubility increases exponentially with temperature, following the

Apelblat Equation:

Where

is mole fraction solubility and

is temperature.
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Implication: Cooling a saturated ethanolic solution from 78°C (boiling) to 4°C results in high-

yield crystallization (recovery > 85%).

Protocols for Solubility Determination &
Purification[2]
Protocol: Shake-Flask Solubility Determination
Use this protocol to generate precise solubility curves for regulatory filing.

Preparation: Add excess 7-QCA solid (~500 mg) to 10 mL of the target solvent in a

borosilicate glass vial.

Equilibration:

Place vials in an orbital shaker incubator at the target temperature (e.g., 25°C, 37°C) for

72 hours.

Ensure constant agitation (200 rpm).

Sampling:

Stop agitation and allow solids to settle for 4 hours (or centrifuge at 10,000 rpm for 10

min).

Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated if measuring hot

solubility).

Quantification:

Dilute the filtrate with mobile phase.

Analyze via HPLC (UV detection at 254 nm).

Calculate concentration using a standard calibration curve.

Protocol: Purification via pH-Swing Precipitation
Based on the solubility minimum at the isoelectric point.
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Crude 7-QCA Mixture
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Caption: Purification workflow utilizing the pH-dependent solubility switch.
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Step-by-Step:

Dissolution: Suspend crude 7-QCA in water. Add 1N NaOH dropwise until the solid fully

dissolves (pH ~10-12). The solution should be clear yellow.

Filtration: Filter the alkaline solution to remove insoluble non-acidic impurities.

Precipitation: Slowly add 1N HCl to the filtrate while stirring.

Critical Point: A white precipitate will begin to form as pH approaches 7. Continue

adjusting until pH reaches ~4.0–5.0 for maximum yield.

Collection: Filter the solid and wash with cold water (to remove NaCl) followed by a small

volume of cold ethanol.

Drying: Dry under vacuum at 50°C.

Implications for Drug Development[1][3]
Formulation

Salt Selection: Due to poor aqueous solubility of the parent acid, formulation as a salt is

recommended.

Sodium/Potassium Salts: Highly water-soluble; suitable for IV formulations.

Hydrochloride Salts: Soluble but acidic; potential for irritation.

Co-solvents: For liquid oral dosage forms, use PEG-400 or Propylene Glycol to enhance

solubility.

Synthesis Optimization
Reaction Solvent: When synthesizing derivatives, avoid water as a solvent unless using

extreme pH. Use DMF or Ethanol to maintain homogeneity.

Work-up: Quench reactions into water adjusted to the isoelectric point to force product

precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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